1,2-dichloro-4-{[2-ethoxy-4-(2-nitrovinyl)phenoxy]methyl}benzene

• IUPAC Name: 1,2-dichloro-4-[[2-ethoxy-4-[(E)-2-nitroethenyl]phenoxy]methyl]benzene
• InChI: InChI=1S/C17H15Cl2NO4/c1-2-23-17-10-12(7-8-20(21)22)4-6-16(17)24-11-13-3-5-14(18)15(19)9-13/h3-10H,2,11H2,1H3/b8-7+
• InChI Key: KMQQSJLORURSSO-BQYQJAHWSA-N
• Canonical SMILES: CCOC1=C(C=CC(=C1)C=C[N+](=O)[O-])OCC2=CC(=C(C=C2)Cl)Cl
• Isomeric SMILES: CCOC1=C(C=CC(=C1)/C=C/[N+](=O)[O-])OCC2=CC(=C(C=C2)Cl)Cl
• Molecular Formula: C17H15Cl2NO4
• Molecular Weight: 368.2 g/mol

Description

The compound “1,2-dichloro-4-{[2-ethoxy-4-(2-nitrovinyl)phenoxy]methyl}benzene” is a complex organic molecule that contains a benzene ring, which is a six-membered ring of carbon atoms with alternating single and double bonds. The molecule also contains chloro, ethoxy, and nitrovinyl functional groups attached to the benzene ring.

Molecular Structure Analysis

The molecular structure of this compound would be based on the benzene ring, with the various functional groups attached at the 1, 2, and 4 positions on the ring. The exact 3D structure could be determined using computational chemistry methods or experimental techniques such as X-ray crystallography.

Chemical Reactions Analysis

Benzene and its derivatives can undergo a variety of chemical reactions, including electrophilic aromatic substitution. The presence of electron-withdrawing groups (such as nitro) ortho and para to the chlorine could substantially enhance the rate of substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on the specific functional groups present in the molecule. For example, the presence of the chloro groups could make the compound more polar and increase its boiling point.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, many benzene derivatives are used in the manufacture of dyes, detergents, explosives, pharmaceuticals, and plastics.